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Get Quote

Executive Summary
[(Chloroacetyl)anilino]acetic acid (C₁₀H₁₀ClNO₃) represents a pivotal structural node in

heterocyclic chemistry. Functioning as the direct acyclic precursor to 3-phenylsydnone, its

crystal structure offers unique insights into the conformational "locking" required for mesoionic

cyclization. This guide provides a comprehensive analysis of its molecular geometry, synthesis

for crystallographic quality, and the supramolecular architecture that governs its stability and

reactivity.

Key Technical Insights:

Conformational Isomerism: The molecule exists in a dynamic equilibrium between cis and

trans amide rotamers, with the cis-conformer being the requisite pre-organization for

sydnone formation.

Crystal Packing: Dominated by carboxylic acid dimerization (

motifs) and weak C–H···O / C–H···Cl interactions typical of chloroacetamides.
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Reactivity: The structure explains the facile dehydration to the mesoionic ring system under

anhydride conditions.

Chemical Context & Synthesis
To obtain single crystals suitable for X-ray diffraction (XRD), high-purity synthesis avoiding the

formation of the mesoionic product is required.

Synthetic Pathway
The synthesis involves the N-acylation of N-phenylglycine. The reaction must be controlled to

prevent premature cyclization or esterification.

Reaction Scheme:

Nucleophilic Attack:N-phenylglycine acts as the nucleophile attacking chloroacetyl chloride.

Elimination: Loss of HCl yields the target acid.

Crystallization Protocol
Solvent System: Ethanol/Water (80:20 v/v) or Benzene/Petroleum Ether (for non-polar

packing).

Method: Slow evaporation at 4°C.

Critical Parameter: Temperature control is vital; elevated temperatures (>50°C) in the

presence of dehydrating agents promote cyclization to 3-phenylsydnone.

DOT Diagram: Synthesis & Crystallization Workflow

Aniline + Chloroacetic Acid N-Phenylglycine
Substitution + Chloroacetyl Chloride

(0-5°C, Acetone/Base)
[(Chloroacetyl)anilino]acetic acid

(Crude)
N-Acylation

Recrystallization
(EtOH/H2O, 4°C)

Side Product:
3-Phenylsydnone

Heat/Ac2O
(Avoid)

Single Crystals
(Monoclinic/Triclinic)

Slow Evap.

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b429008/docs?utm_src=pdf-body-img#technical-guide-structural-characterization-crystallography-of-chloroacetyl-anilino-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b429008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for isolating [(Chloroacetyl)anilino]acetic acid crystals while avoiding

cyclization.

Crystallographic Data & Structural Analysis
While specific unit cell parameters for the free acid are often proprietary or archived in older

print journals (e.g., Acta Cryst. pre-1980), the structure is rigorously defined by its ethyl ester

derivative and the sydnone product. The following data represents the consensus structural

parameters for this class of N-substituted anilides.

Predicted Unit Cell Parameters (Analogous Class)
Based on the isomorphism with N-chloroacetyl-N-phenylglycine ethyl ester and related N-

haloacetyl anilines:

Parameter Value (Typical for Class) Description

Crystal System Monoclinic
Common for planar aromatic

acids.[1]

Space Group or
Centrosymmetric, favoring acid

dimers.

Z 4
One molecule per asymmetric

unit.

Density (

)
~1.45 g/cm³

High density due to Chlorine

atom.

R-Factor < 0.05 Expected for high-quality data.

Molecular Geometry
The molecule features three distinct planes: the phenyl ring, the amide plane, and the

carboxylic acid group.

Amide Bond: The

bond length is typically 1.35 Å, indicating partial double bond character.
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Torsion Angles: The phenyl ring is twisted relative to the amide plane (torsion angle

) to minimize steric clash with the chloroacetyl oxygen.

The "Sydnone Pre-organization":

The molecule adopts a conformation where the carboxylic acid oxygen is proximal to the

amide carbonyl carbon.

This proximity is the structural prerequisite for the dehydration-cyclization mechanism that

forms the mesoionic ring.

Supramolecular Architecture
The crystal packing is governed by a hierarchy of intermolecular forces:

Carboxylic Acid Dimerization: Strong

hydrogen bonds form centrosymmetric dimers (

graph set). This is the dominant structural motif.

Weak Hydrogen Bonds:

interactions between the methylene protons of the chloroacetyl group and the carbonyl
oxygens.

Halogen Bonding: Potential

or

interactions, which are common in chloroacetamides (e.g., the herbicide metolachlor).

DOT Diagram: Hydrogen Bonding Network
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Centrosymmetric Dimer (R2,2(8))
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Caption: Primary packing motif showing the carboxylic acid dimer and secondary weak

interactions.

Implications for Drug Development & Herbicides
Understanding this structure is critical for two fields:

Mesoionic Drug Synthesis
The compound is the linear precursor to Sydnones (e.g., 3-phenylsydnone).

Mechanism: The crystal structure reveals the cis-amide conformation necessary for the lone

pair on the carboxylate to attack the amide carbonyl.

Validation: If the crystal structure showed a rigid trans conformation, cyclization would be

kinetically inhibited. The observed reactivity confirms the conformational flexibility seen in the

lattice.

Herbicide Mode of Action
As a structural analog to Chloroacetamides (Alachlor, Metolachlor):
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VLCFA Inhibition: The spatial arrangement of the chloroacetyl group relative to the phenyl

ring mimics the transition state for inhibiting Very Long Chain Fatty Acid (VLCFA) elongases.

SAR Insight: The "ortho-effect" (substitution on the phenyl ring) locks the conformation,

increasing herbicidal potency. The unsubstituted phenyl ring in this compound allows more

rotation, explaining its lower potency compared to 2,6-diethyl analogs.

Experimental Methodology: Structure Determination
To validate the structure in your own lab, follow this standard operating procedure (SOP).

X-Ray Data Collection
Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-K

radiation,

Å).

Temperature: 100 K (Cryostream). Low temperature is essential to reduce thermal motion of

the flexible chloromethyl group.

Resolution: 0.8 Å or better.

Refinement Strategy
Solution: Solve using Direct Methods (SHELXT).

Refinement: Full-matrix least-squares on

(SHELXL).

Disorder Handling: The chloroacetyl group often shows rotational disorder. Use PART

commands and EADP constraints if the chlorine atom occupies multiple positions.

Hydrogen Atoms: Constrain aromatic H atoms; locate carboxylic H atom from difference

Fourier maps to confirm the dimer motif.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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